Cas no 86938-13-8 (2-Bromo-butanedioic Acid 1-Ethyl Ester)

2-Bromo-butanedioic Acid 1-Ethyl Ester is a brominated derivative of butanedioic acid, featuring an ethyl ester group at the 1-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of chiral building blocks and pharmaceutical precursors. Its reactive bromine moiety enables selective functionalization, making it valuable for cross-coupling reactions and nucleophilic substitutions. The ethyl ester group enhances solubility in organic solvents, facilitating handling in synthetic workflows. The compound’s structural features allow for controlled modifications, supporting applications in asymmetric synthesis and fine chemical production. Proper storage under anhydrous conditions is recommended to maintain stability.

2-Bromo-butanedioic Acid 1-Ethyl Ester structure

86938-13-8 structure

Product Name:2-Bromo-butanedioic Acid 1-Ethyl Ester

CAS No:86938-13-8

MF:C₆H₈BrO₄

MW:224.029321670532

CID:660125

PubChem ID:71413623

Update Time:2025-10-29

2-Bromo-butanedioic Acid 1-Ethyl Ester Chemical and Physical Properties

Names and Identifiers

- Butanedioic acid, bromo-, 1-ethyl ester
- 3-bromo-4-ethoxy-4-oxobutanoate
- 86938-13-8
- DTXSID80833136
- 2-Bromo-butanedioic Acid 1-Ethyl Ester
- Inchi： 1S/C6H9BrO4/c1-2-11-6(10)4(7)3-5(8)9/h4H,2-3H2,1H3,(H,8,9)/p-1
- InChI Key： COSVNDZMTCGBCN-UHFFFAOYSA-M
- SMILES： BrC(C(=O)OCC)CC(=O)[O-]

Computed Properties

Exact Mass: 222.96060g/mol
Monoisotopic Mass: 222.96060g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 66.4Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B680585-250mg	2-Bromo-butanedioic Acid 1-Ethyl Ester	86938-13-8	250mg	$ 138.00	2023-04-18
TRC	B680585-500mg	2-Bromo-butanedioic Acid 1-Ethyl Ester	86938-13-8	500mg	$ 259.00	2023-04-18
TRC	B680585-1g	2-Bromo-butanedioic Acid 1-Ethyl Ester	86938-13-8	1g	$ 390.00	2022-06-06
TRC	B680585-2.5g	2-Bromo-butanedioic Acid 1-Ethyl Ester	86938-13-8	2.5g	$ 800.00	2023-09-08
TRC	B680585-1000mg	2-Bromo-butanedioic Acid 1-Ethyl Ester	86938-13-8	1g	$ 471.00	2023-04-18